Cas no 1050064-40-8 (2-(4-{1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethoxy}phenyl)acetic acid)

• Product Name: 2-(4-{1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethoxy}phenyl)acetic acid
• CAS No: 1050064-40-8
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 6285630
• PubChem ID: 45398578
• Update Time: 2025-05-24

2-(4-{1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethoxy}phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Z227756748
• AKOS033844501
• 1050064-40-8
• 2-[4-[1-[(1-cyanocyclohexyl)-methylamino]-1-oxopropan-2-yl]oxyphenyl]acetic acid
• EN300-26680148
• 2-(4-{1-[(1-cyanocyclohexyl)(methyl)carbamoyl]ethoxy}phenyl)acetic acid
• 2-(4-{1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethoxy}phenyl)acetic acid

• Inchi： 1S/C19H24N2O4/c1-14(25-16-8-6-15(7-9-16)12-17(22)23)18(24)21(2)19(13-20)10-4-3-5-11-19/h6-9,14H,3-5,10-12H2,1-2H3,(H,22,23)
• InChI Key： BVATWFKQJRQMLI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC(=O)O)=CC=1)C(C)C(N(C)C1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 344.17360725g/mol
• Monoisotopic Mass: 344.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.6Ų

Additional information on 2-(4-{1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethoxy}phenyl)acetic acid

2-(4-{1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethoxy}phenyl)acetic Acid: A Comprehensive Overview

The compound with CAS No. 1050064-40-8, commonly referred to as 2-(4-{1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethoxy}phenyl)acetic acid, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of acetic acid, featuring a complex structure that incorporates a cyanocyclohexyl group and a carbamoyl moiety. The presence of these functional groups imparts unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of targeted drug delivery systems. The cyanocyclohexyl group is known for its ability to enhance solubility and stability in biological systems, while the carbamoyl group contributes to hydrogen bonding capabilities, which are crucial for molecular interactions within cellular environments. These properties make the compound a promising candidate for applications in anticancer therapy, where precise drug targeting is essential.

One of the most notable advancements involving this compound is its role in biomedical imaging. Researchers have demonstrated that the molecule can serve as a contrast agent due to its ability to interact with specific biomarkers. This application leverages the ethoxyphenyl group's reactivity, enabling the compound to bind selectively to diseased tissues. Such findings underscore its potential in diagnostic medicine, where early detection of pathologies is critical.

In addition to its diagnostic applications, the compound has shown promise in enzyme inhibition studies. The acetic acid backbone provides a platform for modifying enzyme activity, making it a valuable tool in understanding biochemical pathways. Recent experiments have revealed that the molecule can inhibit key enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

The synthesis of 2-(4-{1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethoxy}phenyl)acetic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The reaction sequence typically includes nucleophilic substitution and condensation reactions, with careful control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the production process, making it more efficient and scalable.

From an environmental perspective, the compound's biodegradability has been assessed under various conditions. Studies indicate that it exhibits moderate biodegradation rates, which align with current regulatory standards for chemical safety. This information is crucial for its safe handling and disposal, particularly in industrial settings where large-scale production may occur.

In conclusion, 2-(4-{1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethoxy}phenyl)acetic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in drug discovery, diagnostic imaging, and enzyme research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern medicine.